Cas no 88785-76-6 (5-nitro-2-(trifluoroacetamido)benzoic acid)

• Product Name: 5-nitro-2-(trifluoroacetamido)benzoic acid
• CAS No: 88785-76-6
• MF: C₉H₅F₃N₂O₅
• MW: 278.141612768173
• CID: 1935747
• PubChem ID: 55176524
• Update Time: 2025-06-30

5-nitro-2-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-nitro-2-[(trifluoroacetyl)amino]-
• 5-nitro-2-[(2,2,2-trifluoroacetyl)amino]benzoic acid
• 5-nitro-2-(trifluoroacetamido)benzoic acid
• AKOS006189672
• 5-Nitro-2-(2,2,2-trifluoroacetamido)benzoic acid
• DTXSID10716867
• EN300-12405470
• 88785-76-6

• Inchi： 1S/C9H5F3N2O5/c10-9(11,12)8(17)13-6-2-1-4(14(18)19)3-5(6)7(15)16/h1-3H,(H,13,17)(H,15,16)
• InChI Key： UIYAKKKMUYQFQM-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(=CC=1C(=O)O)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 278.01505575Da
• Monoisotopic Mass: 278.01505575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 5-nitro-2-(trifluoroacetamido)benzoic acid

5-Nitro-2-(Trifluoroacetamido)Benzoic Acid: A Comprehensive Overview

5-Nitro-2-(Trifluoroacetamido)Benzoic Acid (CAS No: 88785-76-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a benzoic acid moiety with a trifluoroacetamido group and a nitro substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 5-nitro-2-(trifluoroacetamido)benzoic acid involves a series of intricate organic reactions, including nitration, acylation, and purification steps. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of catalytic systems to optimize the reaction conditions, reducing the environmental footprint while maintaining product quality.

One of the most notable applications of 5-nitro-2-(trifluoroacetamido)benzoic acid is in the field of drug discovery. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents. Its ability to act as a versatile building block has been highlighted in recent studies, where it has been used to construct complex molecular frameworks with potential therapeutic applications.

In addition to its role in pharmaceuticals, 5-nitro-2-(trifluoroacetamido)benzoic acid has gained attention in materials science due to its unique electronic properties. The trifluoroacetamido group contributes to the molecule's high electron-withdrawing ability, making it suitable for applications in organic electronics and optoelectronic devices. Recent research has demonstrated its potential as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

The environmental impact of 5-nitro-2-(trifluoroacetamido)benzoic acid has also been a subject of recent investigations. Studies have focused on its biodegradability and toxicity profiles, with findings suggesting that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental effects and to develop sustainable practices for its production and disposal.

From a structural perspective, 5-nitro-2-(trifluoroacetamido)benzoic acid exhibits a planar geometry due to the conjugation between the aromatic ring and the electron-withdrawing groups. This planarity enhances its stability and reactivity in various chemical transformations. The compound's solubility properties have also been extensively studied, with results indicating good solubility in polar solvents such as water and methanol.

Recent advancements in analytical techniques have provided deeper insights into the spectroscopic properties of 5-nitro-2-(trifluoroacetamido)benzoic acid. For instance, Fourier-transform infrared spectroscopy (FTIR) has been used to confirm the presence of key functional groups, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about the molecular structure and intermolecular interactions.

In conclusion, 5-nitro-2-(trifluoroacetamido)benzoic acid (CAS No: 88785-76-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in both academic and industrial settings is expected to grow further.